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Compound of Interest

Compound Name: Silver-105
CAS No.: 14928-14-4
Cat. No.: B1217868

Get Quote

An In-depth Technical Guide to the Nuclear Characteristics of Silver-105

This technical guide provides a comprehensive overview of the nuclear properties of Silver-
105 (1°°Ag), its metastable isomer 1°>™Ag, and associated decay data. The information is
intended for researchers, scientists, and professionals in drug development who may be
considering this radionuclide for applications in nuclear medicine or other scientific research.

Core Nuclear Properties

Silver-105 is a radioactive isotope of silver with a relatively long half-life, making it a candidate
for various research applications. It is not a naturally occurring isotope. The primary nuclear
characteristics of the ground state of Silver-105 are summarized below.
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Property Value
Mass Number (A) 105
Atomic Number (2) 47
Neutron Number (N) 58

Half-life

41.29 = 0.07 days[1][2][3][4]

Spin and Parity (Jm)

172-[2][5][6][7]

Isotopic Mass

104.906528 u[5][7][8]

Mass Excess

-87.068 MeV[5][7][S]

Binding Energy

897.787 MeV/[5]

Parent Nuclide

105Cd[2]

Decay Characteristics

Silver-105 decays exclusively via electron capture (and competing positron emission) to a
stable isotope of palladium, 1°>Pd. The decay is characterized by a specific energy release and
results in the emission of various gamma rays and X-rays as the daughter atom settles into its
ground state.

Property Value

Decay Mode 100% Electron Capture (EC) / B+[1][2][9]
Daughter Nuclide 105p(d (stable)[1][2][9]

Decay Energy (QEC) 1347 + 5 keV[2]

Decay Pathway Visualization

The following diagram illustrates the decay scheme of Silver-105, showing the transition from
the parent nuclide to the stable daughter nuclide.
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Caption: Simplified decay scheme of Silver-105 (1°>Ag) to Palladium-105 (1°>Pd).

Gamma and X-ray Emissions

The electron capture decay of 1°5Ag to 19°Pd is accompanied by the emission of a complex
spectrum of gamma rays. The most prominent emissions are detailed in the table below. This
data is critical for dosimetry calculations, detector calibration, and imaging applications.
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Energy (keV) Intensity (%)
280.44 30.2
344.52 41.4
319.16 4.35
331.51 4.10
392.64 1.98
406.182 13.4
63.98 1.0
155.39 0.44
182.85 0.352
360.66 0.50
370.17 0.73

Data sourced from ENSDF (Evaluated Nuclear
Structure Data File).[10]

Nuclear Isomer: Silver-105m

Silver-105 has a metastable isomer, 1°>mAg, with a significantly shorter half-life. This isomer
decays primarily through an isomeric transition (IT) to the 1°5Ag ground state, but also has a
small branch that decays directly to 1°5Pd via electron capture.
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Property Value
Nuclide 105mAqg
Half-life 7.23 = 0.16 minutes[5][11][12][13]

Excitation Energy

25.479 + 0.016 keV[11]

Spin and Parity (Jm)

712+[5][6][11]

Decay Modes

Isomeric Transition (IT): 99.66%][5][11]
[L2]Electron Capture (EC): 0.34%[5][11][12]

Daughter Nuclides

105Ag (from IT)1°>Pd (from EC)

105mAg Decay Pathway Visualization

This diagram shows the dual decay paths of the metastable state 1°5™mAg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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